Cas no 819867-24-8 ((2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine)

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine structure
819867-24-8 structure
Product name:(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine
CAS No:819867-24-8
MF:C26H23O2P
MW:398.433387994766
MDL:MFCD22199795
CID:1085041

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Chemical and Physical Properties

Names and Identifiers

    • (2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine
    • [2-(2,6-dimethoxyphenyl)phenyl]-diphenyl-phosphane
    • 2-(Diphenylphosphino)-2,6-dimethoxybiphenyl
    • (2′,6′-Dimethoxy[1,1′-biphenyl]-2-yl)diphenylphosphine (ACI)
    • [2-(2,6-Dimethoxyphenyl)phenyl]-diphenylphosphane
    • MDL: MFCD22199795
    • Inchi: 1S/C26H23O2P/c1-27-23-17-11-18-24(28-2)26(23)22-16-9-10-19-25(22)29(20-12-5-3-6-13-20)21-14-7-4-8-15-21/h3-19H,1-2H3
    • InChI Key: SCPQRAVWOIURIW-UHFFFAOYSA-N
    • SMILES: O(C)C1C(C2C(P(C3C=CC=CC=3)C3C=CC=CC=3)=CC=CC=2)=C(OC)C=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
387656-1g
2-(DIPHENYLPHOSPHINO)-2',6'-DIMETHOXYBIPHENYL
819867-24-8 98%
1g
¥ 616 2022-04-26
abcr
AB438328-250 mg
(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine, 95%; .
819867-24-8 95%
250MG
€75.90 2023-07-18
Chemenu
CM255153-25g
(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine
819867-24-8 97%
25g
$351 2024-07-23
BAI LING WEI Technology Co., Ltd.
387656-5g
2-(DIPHENYLPHOSPHINO)-2',6'-DIMETHOXYBIPHENYL
819867-24-8 98%
5g
¥ 1914 2022-04-26
ChemScence
CS-0040959-25g
(2',6'-Dimethoxy[1,1'-biphenyl]-2-yl)diphenylphosphine
819867-24-8 ≥97.0%
25g
$278.0 2022-04-26
eNovation Chemicals LLC
D633053-5g
(2',6'-DiMethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine
819867-24-8 97%
5g
$200 2024-06-05
eNovation Chemicals LLC
D633053-25g
(2',6'-DiMethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine
819867-24-8 97%
25g
$600 2024-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XS965-1g
(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine
819867-24-8 97%
1g
¥159.0 2022-06-09
ChemScence
CS-0040959-5g
(2',6'-Dimethoxy[1,1'-biphenyl]-2-yl)diphenylphosphine
819867-24-8 ≥97.0%
5g
$68.0 2022-04-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-XS965-100mg
(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine
819867-24-8 97%
100mg
52CNY 2021-05-08

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Production Method

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -78 °C
1.2 Reagents: Triphenyl phosphite Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → rt
1.3 Solvents: Tetrahydrofuran ;  1 h, rt
1.4 Solvents: Water
Reference
One-pot syntheses of sterically shielded phosphorus ligands by selective stepwise nucleophilic substitution at triphenyl phosphite
Keller, Jan; Schlierf, Clemens; Nolte, Christoph; Mayer, Peter; Straub, Bernd F., Synthesis, 2006, (2), 354-365

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  5 min, -78 °C; 20 min, -78 °C
1.2 Solvents: Tetrahydrofuran ;  5 min, -78 °C; -78 °C → rt; 20 min, rt
Reference
Exploring the effect of phosphine ligand architecture on a Buchwald-Hartwig reaction: ligand synthesis and screening of reaction conditions
Nicastri, Kate A. ; Hill, Nicholas J., Journal of Chemical Education, 2021, 98(9), 2990-2996

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  5 min, 0 °C; 0 °C → rt; 3.5 h, rt; rt → 0 °C
1.2 15 min, 0 °C; 15 min, 0 °C
1.3 Reagents: Diethyl ether ,  Water ;  0 °C
1.4 Reagents: Butyllithium Solvents: Hexane ;  0 °C → -78 °C; 5 min, -78 °C; 30 min, -78 °C
1.5 1 h, -78 °C; -78 °C → rt
Reference
Rhodium-catalyzed hydroformylation using hindered phosphine ligands: an in situ study
Rafter, Eoin; Gilheany, Declan G.; Reek, Joost N. H.; van Leeuwen, Piet W. N. M., ChemCatChem, 2010, 2(4), 387-391

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Raw materials

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Preparation Products

(2',6'-Dimethoxy-[1,1'-biphenyl]-2-yl)diphenylphosphine Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:819867-24-8)[2-(2,6-dimethoxyphenyl)phenyl]-diphenyl-phosphane
sfd7462
Purity:99%
Quantity:200KG
Price ($):Inquiry